2-(4-Ethoxyphenyl)-2-oxoacetic acid

• CAS No.: 70080-55-6
• Molecular Formula: C10H10O4
• Molecular Weight: 194.18 g/mol
• IUPAC Name: 2-(4-ethoxyphenyl)-2-oxoacetic acid
• InChI: InChI=1S/C10H10O4/c1-2-14-8-5-3-7(4-6-8)9(11)10(12)13/h3-6H,2H2,1H3,(H,12,13)
• InChI Key: ISHDMYCQBZTUSC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C(=O)O

Description

2-(4-Ethoxyphenyl)-2-oxoacetic acid (CAS: Not explicitly provided; referenced as discontinued product ) is an aryl-substituted oxoacetic acid derivative. Its molecular formula is inferred as C₁₀H₁₀O₄ (based on structural analogs like 2-(4-ethylphenyl)-2-oxoacetic acid, C₁₀H₁₀O₃ ). The compound features an ethoxy group (-OCH₂CH₃) at the para position of the phenyl ring, bonded to a 2-oxoacetic acid backbone.

Comparison with Similar Compounds

Structural and Physical Properties

Key analogs include 2-aryl-2-oxoacetic acids with varying substituents (methoxy, fluoro, chloro, nitro). Selected examples:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	Key Properties
2-(4-Ethoxyphenyl)-2-oxoacetic acid	C₁₀H₁₀O₄	194.18 (calculated)	-OCH₂CH₃	Limited data; inferred higher lipophilicity vs. methoxy analogs
2-(4-Methoxyphenyl)-2-oxoacetic acid	C₉H₈O₄	180.16	-OCH₃	Planar structure, hydrogen-bonded chains ; SMILES: COC1=CC=C(C=C1)C(=O)C(=O)O
2-(4-Fluorophenyl)-2-oxoacetic acid	C₈H₅FO₃	168.12	-F	Crystalline solid; CAS 2251-76-5
2-(4-Chlorophenyl)-2-oxoacetic acid	C₈H₅ClO₃	184.58	-Cl	White solid; 77% synthesis yield
2-((4-Nitrophenyl)amino)-2-oxoacetic acid	C₈H₆N₂O₅	210.14	-NO₂	Acute oral toxicity (H302), skin irritation (H315)

Key Observations :

• Electron-withdrawing groups (e.g., -NO₂, -Cl) increase acidity and reactivity compared to electron-donating groups (-OCH₃, -OCH₂CH₃) .
• Ethoxy vs.